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Compound of Interest

Compound Name: 3,7-Dimethyl-2,6-octadienal

Cat. No.: B7798219 Get Quote

An In-Depth Technical Guide to 3,7-Dimethyl-2,6-octadienal (Citral) for Researchers and Drug

Development Professionals

Abstract
3,7-Dimethyl-2,6-octadienal, commonly known as Citral, is a pivotal acyclic monoterpenoid

aldehyde renowned for its characteristic lemon scent. It is a fundamental component in the

flavor and fragrance industries and serves as a critical precursor in the synthesis of various

value-added chemicals, including vitamins and ionones. This guide provides a comprehensive

technical overview of Citral, encompassing its chemical identity, isomeric forms,

physicochemical properties, synthesis and isolation strategies, and diverse applications, with a

particular focus on its emerging role in pharmaceutical and drug development. We will delve

into its mechanism of action in biological systems and provide validated analytical and

experimental protocols.

Chemical Identification and Structure
Citral is a mixture of two geometric isomers, Geranial (the E-isomer) and Neral (the Z-isomer).

The general CAS number for this isomeric mixture is 5392-40-5.[1][2][3][4]

Molecular Formula: C₁₀H₁₆O[1][5][6][7]

Molecular Weight: 152.23 g/mol [1][3][5][6][7]
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IUPAC Name: 3,7-Dimethylocta-2,6-dienal

The two isomers differ in the geometry around the C2-C3 double bond, which significantly

influences their sensory properties. Geranial is characterized by a strong, fresh lemon odor,

while Neral possesses a less intense, sweeter lemon scent.[8]

Isomer Trivial Name CAS Number Structure

(E)-3,7-Dimethyl-2,6-

octadienal
Geranial (Citral A) 141-27-5[7] Geranial Structure

(Z)-3,7-Dimethyl-2,6-

octadienal
Neral (Citral B) 106-26-3[5][6] Neral Structure

Physicochemical Properties
Citral is a colorless to pale yellow oily liquid.[3] It is highly volatile and susceptible to

degradation upon exposure to air, light, and alkaline conditions.[8]

Property Value Source

Boiling Point 229 °C (lit.) [3]

Density 0.888 g/mL at 25 °C (lit.) [3]

Refractive Index n20/D 1.488 (lit.) [3]

Flash Point 92 °C [3]

Water Solubility 289 mg/L at 25 °C [5]

LogP 2.76 at 25 °C [3][5]

Its solubility in 60% ethanol is noteworthy, being soluble at a 1:10 ratio, and it is also soluble in

various organic solvents like propylene glycol, benzyl benzoate, and mineral oil, but insoluble in

glycerol.[3]

Synthesis and Natural Occurrence
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Natural Sources and Extraction
Citral is abundantly found in the essential oils of several plants. The primary commercial

sources are lemongrass (Cymbopogon citratus), which can contain 70-80% citral, and Litsea

cubeba oil (around 70%).[3][8] It is also present in the oils of lemon, lime, and orange.

Extraction from these natural sources is typically achieved through steam distillation. Further

purification to separate citral from other components of the essential oil can be performed by

vacuum distillation.[3]

Chemical Synthesis
While natural extraction is common, synthetic routes are also employed, often starting from

isoprene or other terpene precursors. The synthesis of related compounds, such as acetals,

from naturally extracted citral is a common industrial practice to improve stability and modify its

aroma profile for perfumery applications.[8][9]

Applications in Research and Drug Development
Beyond its traditional use in flavors and fragrances, citral has garnered significant attention for

its diverse biological activities.[4][5][8]

Antimicrobial Activity
Citral exhibits broad-spectrum antimicrobial properties against a range of bacteria and fungi.[4]

Its mechanism of action is believed to involve the disruption of microbial cell membranes and

interference with key metabolic pathways. This makes it a promising candidate for development

as a natural preservative in pharmaceutical formulations and food products.[4]

Anti-inflammatory and Antioxidant Effects
Research has indicated that citral possesses anti-inflammatory and antioxidant properties.[4]

These effects are being investigated for potential therapeutic applications in managing

inflammatory conditions such as arthritis and inflammatory bowel disease.[4]

Anticancer Potential
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Emerging studies suggest that citral may have a role in cancer prevention and therapy.[4] It has

been shown to induce apoptosis (programmed cell death) in various cancer cell lines, opening

avenues for its investigation as a novel therapeutic agent.[4]

Precursor for Synthesis
In the pharmaceutical industry, citral is a crucial intermediate for the synthesis of Vitamin A and

Vitamin E.[3][5] It is also a starting material for the production of ionones and methylionones,

which are important in both fragrance and pharmaceutical synthesis.[3]
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Caption: Synthetic pathways originating from Citral.

Experimental Protocols
High-Performance Liquid Chromatography (HPLC)
Analysis of Citral
This protocol outlines a reverse-phase HPLC method for the quantification of citral.

Instrumentation and Materials:

HPLC system with a UV detector

C18 reverse-phase column (e.g., Newcrom R1)[2]
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Mobile Phase: Acetonitrile (MeCN) and water, with a phosphoric acid modifier. For Mass

Spectrometry (MS) compatibility, replace phosphoric acid with formic acid.[2]

Citral standard of known concentration

Sample containing citral, dissolved in the mobile phase

Procedure:

Prepare the mobile phase by mixing acetonitrile and water in an appropriate ratio (e.g., 60:40

v/v) and adding a small amount of acid (e.g., 0.1%).

Degas the mobile phase.

Equilibrate the C18 column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min).

Set the UV detector to an appropriate wavelength for citral detection (e.g., 238 nm).

Inject a known volume (e.g., 10 µL) of the citral standard and record the chromatogram to

determine the retention time.

Inject the sample solution and record the chromatogram.

Quantify the amount of citral in the sample by comparing the peak area with that of the

standard.

This method is scalable and can be adapted for preparative separation to isolate impurities or

for pharmacokinetic studies.[2]
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Caption: Workflow for HPLC analysis of Citral.

Safety and Toxicology
Citral is considered to have low acute oral and dermal toxicity.[10] The oral LD50 in rats is

reported to be 4960-6800 mg/kg.[3][10] However, it is classified as a skin irritant and can cause
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moderate erythema and edema.[10] Therefore, appropriate personal protective equipment,

such as gloves and safety glasses, should be used when handling this compound.

Conclusion
3,7-Dimethyl-2,6-octadienal is a multifaceted compound with a well-established role in the

flavor and fragrance industries and a growing portfolio of applications in the pharmaceutical

and drug development sectors. Its biological activities, coupled with its utility as a synthetic

precursor, underscore its importance for researchers and scientists. A thorough understanding

of its chemical properties, isomeric forms, and safe handling procedures is essential for

harnessing its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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